6-Fluoro-2-(trifluoromethylthio)benzimidazole
Overview
Description
6-Fluoro-2-(trifluoromethylthio)benzimidazole (6F-TB) is a synthetic compound with a wide range of applications. It has been used as a reagent for organic synthesis, in the development of pharmaceuticals, and as a tool for studying biochemical and physiological processes. 6F-TB is also known as 6-Fluoro-2-trifluoromethylthiobenzimidazole, 6-Fluoro-2-(trifluoromethylthio)benzimidazole, and 6-Fluoro-2-trifluoromethylthiobenzimidazole.
Scientific Research Applications
6F-TB has been used in a number of scientific research applications. It has been used as a reagent for organic synthesis, in the development of pharmaceuticals, and as a tool for studying biochemical and physiological processes. 6F-TB has also been used to study the structure and function of enzymes, as well as to investigate the effects of drugs on the body.
Mechanism of Action
The mechanism of action of 6F-TB is not fully understood, but it is believed to act as an inhibitor of certain enzymes. It is thought to bind to the active site of the enzyme, preventing the catalytic reaction from taking place. This inhibition can be used to study the structure and function of the enzyme, as well as to investigate the effects of drugs on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6F-TB are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which can lead to changes in cellular processes. In addition, 6F-TB has been used to study the effects of drugs on the body, as well as to investigate the structure and function of enzymes.
Advantages and Limitations for Lab Experiments
The use of 6F-TB in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent, and it can be easily synthesized from readily available starting materials. It is also relatively stable, and can be stored for extended periods of time. However, there are also some limitations to its use in laboratory experiments. For example, it is not soluble in most organic solvents, and its solubility in water is limited. In addition, its toxicity has not been fully evaluated, and it should not be used in experiments involving humans or animals.
Future Directions
There are a number of potential future directions for the use of 6F-TB. It could be used to further investigate the mechanism of action of enzymes, as well as to study the effects of drugs on the body. It could also be used to develop new pharmaceuticals and to synthesize new compounds for use in organic synthesis. In addition, further research into its toxicity and solubility could lead to new applications for 6F-TB in laboratory experiments.
Synthesis Methods
6F-TB can be synthesized using a variety of methods, including the reaction of 2-trifluoromethylthioaniline with 2-chloro-6-fluorobenzoyl chloride in the presence of a base. The reaction takes place in a polar solvent such as dimethylformamide (DMF) at room temperature. The product can be purified by column chromatography and recrystallized from methanol.
properties
IUPAC Name |
6-fluoro-2-(trifluoromethylsulfanyl)-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4N2S/c9-4-1-2-5-6(3-4)14-7(13-5)15-8(10,11)12/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSFKVUMEGRKKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)NC(=N2)SC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2-(trifluoromethylthio)benzimidazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1,1,2,3,3,3-Hexafluoropropyl)thio]benzaldehyde](/img/structure/B6311082.png)
